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Disclaimer

This document is intended for informational purposes only and does not constitute a formal
Safety Data Sheet (SDS). A dedicated and comprehensive SDS for acetaldehyde hydrazone
could not be located. The information herein is compiled from available data on acetaldehyde,
hydrazine, and general principles of handling volatile hydrazones. It is imperative that all
handling of this substance be conducted in a controlled laboratory setting by trained
professionals, adhering to all institutional and regulatory safety protocols.

Introduction

Acetaldehyde hydrazone (CzHesNz2) is a reactive chemical intermediate formed from the
condensation of acetaldehyde and hydrazine.[1] Due to its volatile nature and the hazardous
properties of its precursors, stringent safety and handling precautions are paramount. This
guide provides an in-depth overview of the known safety data, handling procedures, and
experimental considerations for acetaldehyde hydrazone.
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Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for acetaldehyde
hydrazone is not readily available, a hazard assessment can be extrapolated from its parent
compounds, acetaldehyde and hydrazine.

Inferred Hazards:

o Flammability: Acetaldehyde is an extremely flammable liquid and vapor.[2][3] Vapors may
form explosive mixtures with air. It is anticipated that acetaldehyde hydrazone will also be
highly flammable.

» Toxicity: Hydrazine is toxic and a suspected carcinogen.[4] Acetaldehyde is a carcinogen and
may cause genetic defects.[2][3] Therefore, acetaldehyde hydrazone should be handled as
a potentially toxic and carcinogenic substance.

« Irritation: Acetaldehyde is a severe eye irritant and may cause respiratory irritation.[2][3]
Hydrazones can be irritating to the skin, eyes, and respiratory system.

» Reactivity: Hydrazones are known to be reactive compounds. Acetaldehyde can form
explosive peroxides upon exposure to air.

GHS Pictograms (Inferred):

Due to the combined hazards of its precursors, the following GHS pictograms should be

considered:
Pictogram Hazard Class
Flame Flammable

Carcinogen, Mutagen, Reproductive Toxicity,
Health Hazard o
Target Organ Toxicity

Irritant (skin and eye), Skin Sensitizer, Acute
Exclamation Mark Toxicity (harmful), Narcotic Effects, Respiratory

Tract Irritant

Corrosion Skin Corrosion/Burns, Eye Damage
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NFPA 704 Diamond (Inferred):

A specific NFPA 704 rating for acetaldehyde hydrazone is not available. Based on the
properties of acetaldehyde and hydrazine, a tentative rating would be:

Health (Blue): 3 (Serious)

Flammability (Red): 4 (Severe)

Instability/Reactivity (Yellow): 2 (Moderate)

Special Hazards (White): COR (Corrosive)

Physical and Chemical Properties

Property Value Source
Molecular Formula C2HsN2 [5]
Molecular Weight 58.08 g/mol [5]
Appearance Not available (likely a volatile

liquid or low-melting solid)

Boiling Point Not available
Melting Point Not available
Solubility Not available

Safety and Handling Precautions

Engineering Controls:

» All work with acetaldehyde hydrazone must be conducted in a certified chemical fume hood
with a face velocity of at least 100 feet per minute.

» Use explosion-proof electrical and ventilating equipment.[2]

e Ensure easy access to a safety shower and eyewash station.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.
o Skin Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

o Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton. A double
layer of gloves (e.g., nitrile inner, neoprene outer) is recommended. Inspect gloves for any
signs of degradation before and during use.

o Respiratory Protection: If there is a risk of inhalation exposure despite engineering controls,
a full-face respirator with appropriate cartridges should be used.

Handling Procedures:

e Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent the formation of
explosive peroxides.[2]

o Avoid contact with heat, sparks, open flames, and other ignition sources.
e Use non-sparking tools.[2]

o Take precautionary measures against static discharge.[2]

o Keep containers tightly closed when not in use.

» Avoid inhalation of vapors and direct contact with skin and eyes.

» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the work area.

Storage:

o Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
atmosphere.

o Store away from incompatible materials such as oxidizing agents, acids, and metals.
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o Store in a designated flammable liquids cabinet.

Accidental Release and First Aid Measures

Accidental Release:

Evacuate the area immediately.

Eliminate all ignition sources.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Experimental Protocols
Synthesis of Acetaldehyde Hydrazone

Materials:

o Acetaldehyde (freshly distilled)
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Anhydrous hydrazine

Anhydrous ethanol

Glacial acetic acid (catalyst)

Inert atmosphere (nitrogen or argon)

Standard laboratory glassware (round-bottom flask, condenser, addition funnel, etc.)

Procedure:[6][7]

Set up a reaction apparatus under an inert atmosphere.
 In a round-bottom flask, dissolve freshly distilled acetaldehyde in anhydrous ethanol.
e Cool the solution in an ice bath.

» Slowly add a solution of anhydrous hydrazine in anhydrous ethanol to the cooled
acetaldehyde solution via an addition funnel with stirring.

e Add a catalytic amount of glacial acetic acid to the reaction mixture.

» Allow the reaction to proceed at room temperature or with gentle heating, monitoring the
progress by a suitable analytical method (e.g., TLC, GC-MS).

o Upon completion, the acetaldehyde hydrazone can be isolated. Due to its likely volatility, in
situ use is often preferred.

Purification:[8]

« Distillation: If the product is a liquid, it may be purified by fractional distillation under reduced
pressure and an inert atmosphere.

o Recrystallization: If the product is a solid, recrystallization from a suitable solvent (e.qg.,
ethanol, hexane) can be performed.

Characterization:[9]
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* NMR Spectroscopy: *H and 3C NMR can be used to confirm the structure of the synthesized
acetaldehyde hydrazone.

e Mass Spectrometry: GC-MS or LC-MS can be used to determine the molecular weight and
fragmentation pattern.

« Infrared Spectroscopy: IR spectroscopy can identify the characteristic C=N stretch of the
hydrazone.

Biological Activity and Signaling Pathways

Hydrazone derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anticonvulsant, and anticancer effects.[10] The specific biological effects of
acetaldehyde hydrazone are not well-documented in humans. However, studies in yeast have
identified a metabolic pathway for acetaldehyde hydrazones.

Metabolism of Acetaldehyde Hydrazone in Yeast:

Research has shown that in the yeast Candida palmioleophila, acetaldehyde hydrazones can
be metabolized by a NAD(P)+-dependent hydrazone dehydrogenase (Hdh). This enzyme
catalyzes the oxidative hydrolysis of the C=N double bond to produce the corresponding
hydrazide and acetate.[2]
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Acetaldehyde Hydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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